Cas no 894017-88-0 (N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide)

• Product Name: N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide
• CAS No: 894017-88-0
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5515163
• Update Time: 2025-10-13

N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,3-dihydroindole-1-carboxamide
• 1H-Indole-1-carboxamide, 2,3-dihydro-N-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide

• Inchi： 1S/C20H21N3O3/c1-26-17-7-4-6-16(12-17)23-13-15(11-19(23)24)21-20(25)22-10-9-14-5-2-3-8-18(14)22/h2-8,12,15H,9-11,13H2,1H3,(H,21,25)
• InChI Key： QLCUFXMKRAVODQ-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=CC(OC)=C3)C2)=O)C2=C(C=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide

N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894017-88-0): A Comprehensive Overview

N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894017-88-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the indole carboxamide family and exhibits a unique structure that confers it with a range of biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894017-88-0) is characterized by a central indole core, which is substituted with a methoxyphenyl group and a 5-oxopyrrolidine moiety. The presence of these functional groups imparts the molecule with specific physical and chemical properties. The indole ring system is known for its aromaticity and planarity, which contribute to the compound's stability and reactivity. The methoxyphenyl group adds polarity and enhances solubility in polar solvents, while the 5-oxopyrrolidine moiety introduces a cyclic amide structure that can influence conformational flexibility and hydrogen bonding capabilities.

The molecular formula of this compound is C₂₀H₂₂N₂O₄, with a molecular weight of approximately 366.4 g/mol. It is typically found as a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. The compound's melting point ranges from 165°C to 167°C, indicating its thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894017-88-0) has been reported in several scientific publications, each detailing different approaches to achieve the desired product. One common method involves the reaction of an indole derivative with an appropriate carboxylic acid or acid chloride in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS). This approach ensures high yields and purity levels.

Another synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, the reactants are subjected to microwave irradiation under controlled conditions, leading to rapid formation of the target compound with minimal side products.

Biological Activities

N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894017-88-0) has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One of the most notable activities is its potential as an inhibitor of specific enzymes involved in various disease pathways.

Recent research has shown that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways. Specifically, it has been found to inhibit cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation and are often dysregulated in cancer cells. By targeting these kinases, N-1-(3-methoxyphenyl)-5-oxypryrolidin--3--yl--2 , 3 -dihydro - 1 H - indole - 1 - carboxamide may have therapeutic potential in cancer treatment.

In addition to its kinase inhibitory properties, this compound has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can modulate the activity of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammation and immune responses. By downregulating NF-kB activity, N--(methoxyphenyl)--(oxopyrrolidin-- yl)--dihydro--indole--carboxamide may offer benefits in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications and Potential Therapeutic Uses

The promising biological activities of N--(methoxyphenyl)--(oxopyrrolidin-- yl)--dihydro--indole--carboxamide have led to increased interest in its potential therapeutic applications. Preclinical studies have shown that this compound can effectively inhibit tumor growth in animal models of cancer, suggesting its potential as an anticancer agent.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human patients with various types of cancer. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses and shows promising antitumor activity. Further studies are needed to fully understand its mechanisms of action and optimize dosing regimens for clinical use.

Beyond cancer therapy, there is growing interest in exploring the anti-inflammatory properties of this compound for treating chronic inflammatory conditions. Clinical trials are also being planned to assess its efficacy in managing symptoms associated with inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Conclusion

N--(methoxyphenyl)--(oxopyrrolidin-- yl)--dihydro--indole--carboxamide (CAS No. 894017–88–0) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of novel treatments for cancer and inflammatory diseases.